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  4. (8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile (8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name: Vulcanchem
CAS No.: 494792-13-1
VCID: VC0459303
InChI: InChI=1S/C26H31N5O2/c1-5-11-33-22-8-7-18(12-23(22)32-6-2)24-21-14-31(17(3)4)10-9-19(21)20(13-27)25(30)26(24,15-28)16-29/h7-9,12,17,21,24H,5-6,10-11,14,30H2,1-4H3/t21-,24+/m0/s1
SMILES: CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)C)OCC
Molecular Formula: C26H31N5O2
Molecular Weight: 445.6g/mol

(8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile

CAS No.: 494792-13-1

Main Products

VCID: VC0459303

Molecular Formula: C26H31N5O2

Molecular Weight: 445.6g/mol

(8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile - 494792-13-1

CAS No. 494792-13-1
Product Name (8S,8Ar)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Molecular Formula C26H31N5O2
Molecular Weight 445.6g/mol
IUPAC Name (8S,8aR)-6-amino-8-(3-ethoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Standard InChI InChI=1S/C26H31N5O2/c1-5-11-33-22-8-7-18(12-23(22)32-6-2)24-21-14-31(17(3)4)10-9-19(21)20(13-27)25(30)26(24,15-28)16-29/h7-9,12,17,21,24H,5-6,10-11,14,30H2,1-4H3/t21-,24+/m0/s1
Standard InChIKey FCMWICPKZIIPRO-XUZZJYLKSA-N
Isomeric SMILES CCCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)C)OCC
SMILES CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)C)OCC
Canonical SMILES CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)C)OCC
PubChem Compound 6348413
Last Modified Nov 11 2021
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